Cas no 1936544-58-9 (4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran)

• Product Name: 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran
• CAS No: 1936544-58-9
• MF: C₇H₁₁IO
• MW: 238.066114664078
• CID: 5182485
• Update Time: 2025-05-19

4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran
• 2H-Pyran, 5,6-dihydro-4-iodo-2,2-dimethyl-

• Inchi： 1S/C7H11IO/c1-7(2)5-6(8)3-4-9-7/h5H,3-4H2,1-2H3
• InChI Key： IAGSQQFKUCVOOG-UHFFFAOYSA-N
• SMILES： C1(C)(C)OCCC(I)=C1

Additional information on 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran

Recent Advances in the Application of 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran (CAS: 1936544-58-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran (CAS: 1936544-58-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, characterized by its iodinated pyran ring, serves as a key intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its utility in click chemistry, cross-coupling reactions, and as a building block for targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in Suzuki-Miyaura cross-coupling reactions for constructing biaryl ethers, a common pharmacophore in kinase inhibitors. The iodine moiety at the 4-position showed exceptional reactivity with boronic acids under palladium catalysis, enabling efficient diversification of the pyran core. Researchers at MIT further leveraged this property to create a library of 156 derivatives, among which several exhibited nanomolar inhibition of PI3Kα, a key target in oncology.

In the realm of chemical biology, 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran has emerged as a valuable probe for studying enzyme mechanisms. A Nature Chemical Biology paper (2024) detailed its use as an activity-based protein profiling (ABPP) reagent, where the iodo group served as a latent electrophile for covalent modification of catalytic cysteine residues. This application has provided new insights into the activity landscape of deubiquitinating enzymes in cancer cells.

The compound's stability profile has been systematically investigated through accelerated stability studies under various pH conditions (1-10) and temperatures (4-40°C). Results indicated remarkable stability in neutral to slightly basic conditions (pH 7-9), with less than 5% degradation after 30 days at 25°C. This makes it particularly suitable for long-term storage and transportation in pharmaceutical manufacturing.

Recent synthetic methodology developments have focused on greener approaches to producing 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran. A 2024 ACS Sustainable Chemistry & Engineering report described a photochemical iodination process that reduces heavy metal waste by 80% compared to traditional methods. The new protocol employs visible light catalysis and achieves 92% yield with excellent regioselectivity.

In drug delivery applications, researchers have functionalized the pyran ring to create pH-responsive prodrugs. The dimethyl groups at the 6-position provide steric hindrance that controls the rate of drug release, as demonstrated in a recent Journal of Controlled Release study. This property is being exploited in the development of tumor-targeted chemotherapy agents with reduced systemic toxicity.

Looking forward, the unique chemical properties of 4-Iodo-6,6-dimethyl-3,6-dihydro-2H-pyran position it as a promising scaffold for fragment-based drug discovery. Its balanced lipophilicity (clogP = 2.1) and polar surface area (45 Ų) make it particularly suitable for crossing biological membranes while maintaining solubility. Several pharmaceutical companies have included derivatives of this compound in their screening libraries for neurodegenerative disease targets.